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Compound of Interest

Compound Name: Methyl indoline-7-carboxylate

Cat. No.: B040806 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of methyl indoline-7-carboxylate, a compound utilized in various research and

development applications. Adherence to these guidelines is crucial to mitigate risks and ensure

compliance with safety regulations.

Hazard Profile and Safety Data
Before initiating any disposal procedures, it is essential to be fully aware of the hazard profile of

methyl indoline-7-carboxylate. While specific toxicity data for this exact compound is not

extensively detailed in the provided search results, related indole compounds are classified

with hazards such as being harmful if swallowed, toxic in contact with skin, causing serious eye

irritation, and being very toxic to aquatic life.[1] Therefore, it is prudent to handle methyl
indoline-7-carboxylate with a high degree of caution.
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Property Data

Molecular Formula C₁₀H₁₁NO₂

Molecular Weight 177.20 g/mol

Appearance Yellowish crystalline powder

Storage Conditions 0-8°C, sealed storage, away from moisture

Incompatible Materials
Strong oxidizing agents, strong acids, acid

chlorides

Personal Protective Equipment (PPE)
Prior to handling methyl indoline-7-carboxylate for disposal, all personnel must be equipped

with the appropriate personal protective equipment (PPE) to minimize exposure risks.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile rubber). Gloves must be

inspected before use.

Eye/Face Protection: Use tightly fitting safety goggles or a face shield.

Skin and Body Protection: Wear a lab coat, and in cases of potential significant exposure,

consider additional protective clothing.

Respiratory Protection: If there is a risk of dust formation or aerosol generation, use a

NIOSH-approved respirator.

All handling procedures should be conducted in a well-ventilated area, preferably within a

chemical fume hood.[1][2]

Experimental Protocol: Waste Segregation and
Disposal
The following protocol outlines the systematic procedure for the safe collection, labeling, and

disposal of waste containing methyl indoline-7-carboxylate.

1. Waste Identification and Segregation:
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Identify all waste streams containing methyl indoline-7-carboxylate. This includes:

Unused or expired pure compound.

Solutions containing the compound.

Contaminated materials such as pipette tips, weighing boats, gloves, and absorbent

paper.

Segregate the waste based on its physical state (solid or liquid) into designated, compatible

hazardous waste containers.[1]

2. Container Management:

Ensure that the waste container is chemically compatible with indole compounds and any

solvents used in the waste mixture.

Keep the hazardous waste container securely closed at all times, except when adding waste.

Perform all waste collection activities within a chemical fume hood to prevent inhalation

exposure.[1]

3. Labeling:

Immediately affix a hazardous waste tag to the container.

Clearly write the full chemical name: "Methyl indoline-7-carboxylate".

List all other components of the waste mixture, including solvents, with their approximate

percentages.

Mark the appropriate hazard warnings on the label (e.g., "Toxic," "Harmful," "Environmental

Hazard").[1]

4. Storage:

Store the labeled and sealed waste container in a designated satellite accumulation area.
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This area must be secure, well-ventilated, and situated away from incompatible materials

such as strong oxidizing agents.[1]

5. Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal company.[1][2][3][4]

Under no circumstances should this chemical be disposed of down the drain or released into

the environment.[1][2]

Follow all institutional, local, state, and federal regulations for hazardous waste disposal.[2]

Contaminated Packaging:

Containers that held methyl indoline-7-carboxylate can be triple-rinsed (or the equivalent)

with an appropriate solvent. The rinsate should be collected as hazardous waste.

After proper decontamination, the packaging may be offered for recycling or reconditioning.

Alternatively, it can be punctured to render it unusable for other purposes and then disposed

of in a sanitary landfill, if permitted by local regulations.[5]

Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of methyl indoline-7-carboxylate.
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Caption: Disposal workflow for methyl indoline-7-carboxylate.
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By strictly following these procedures, laboratory personnel can ensure the safe and

environmentally responsible disposal of methyl indoline-7-carboxylate, thereby fostering a

culture of safety and regulatory compliance within the research and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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